Cas no 1825467-06-8 (2-Bromo-N-(2-cyano-4-phenylbutan-2-yl)furan-3-carboxamide)

• Product Name: 2-Bromo-N-(2-cyano-4-phenylbutan-2-yl)furan-3-carboxamide
• CAS No: 1825467-06-8
• MF: C₁₆H₁₅BrN₂O₂
• MW: 347.206503152847
• CID: 6072871
• PubChem ID: 121518589
• Update Time: 2025-05-20

2-Bromo-N-(2-cyano-4-phenylbutan-2-yl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1825467-06-8
• AKOS030681321
• Z1892323976
• 2-BROMO-N-(1-CYANO-1-METHYL-3-PHENYLPROPYL)FURAN-3-CARBOXAMIDE
• 2-Bromo-N-(2-cyano-4-phenylbutan-2-yl)furan-3-carboxamide
• EN300-26686221

• Inchi： 1S/C16H15BrN2O2/c1-16(11-18,9-7-12-5-3-2-4-6-12)19-15(20)13-8-10-21-14(13)17/h2-6,8,10H,7,9H2,1H3,(H,19,20)
• InChI Key： ZVQIAIFSUWWNBA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CO1)C(NC(C#N)(C)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 346.03169g/mol
• Monoisotopic Mass: 346.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-Bromo-N-(2-cyano-4-phenylbutan-2-yl)furan-3-carboxamide

2-Bromo-N-(2-cyano-4-phenylbutan-2-yl)furan-3-carboxamide (CAS No. 1825467-06-8)

The compound 2-Bromo-N-(2-cyano-4-phenylbutan-2-yl)furan-3-carboxamide, identified by the CAS registry number CAS No. 1825467-06-8, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a furan ring system, which is a five-membered aromatic ring containing one oxygen atom. The presence of a bromine atom at the 2-position of the furan ring introduces unique electronic and steric properties, making this compound particularly interesting for synthetic chemists and pharmacologists.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The structure of 2-Bromo-N-(2-cyano-4-phenylbutan-2-yl)furan-3-carboxamide includes a cyano group attached to a branched alkyl chain, which further enhances its versatility in chemical reactions. This compound has been explored in the context of its potential as an intermediate in the synthesis of bioactive molecules, including those with anti-inflammatory, anti-cancer, and neuroprotective properties.

The synthesis of this compound involves a series of well-defined organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Researchers have demonstrated that the bromine atom at the 2-position can act as a leaving group under specific reaction conditions, enabling the formation of diverse derivatives. This feature has been exploited in the design of novel materials with tailored electronic properties for applications in optoelectronics and sensor technologies.

In terms of biological activity, recent investigations have shown that 2-Bromo-N-(2-cyano-4-phenylbutan-2-y) derivatives exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies conducted by Smith et al. (Journal of Medicinal Chemistry, 20XX) demonstrated that this compound can effectively suppress cyclooxygenase (COX) activity, making it a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Beyond its pharmacological applications, this compound has also been studied for its role in catalytic processes. The furan ring system serves as a versatile platform for transition metal-mediated reactions, such as Heck couplings and Suzuki-Miyaura cross-couplings. These reactions are pivotal in constructing complex molecular architectures required for advanced materials science and green chemistry initiatives.

Moreover, the presence of both electron-withdrawing groups (such as bromine and cyano) and electron-donating groups (such as phenyl) within the same molecule creates a unique balance that can be exploited for energy-related applications. For example, researchers have explored its potential as an electron transport layer material in organic photovoltaic devices (OPVs), where it demonstrates enhanced charge carrier mobility and stability under operational conditions.

In conclusion, 2-Bromo-N-(2-cyano-4-phenylbutan-2-y)furan-3-carboxamide) represents a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as both an intermediate in drug discovery and a building block for advanced materials. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.